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Compound of Interest

Compound Name: C10 Ceramide

Cat. No.: B022337

The proper disposal of C10 Ceramide is critical for maintaining laboratory safety, ensuring
environmental responsibility, and adhering to regulatory compliance. This guide provides drug
development professionals, researchers, and scientists with essential, step-by-step instructions
for the safe handling and disposal of C10 Ceramide waste. While many ceramides are not
explicitly classified as hazardous, it is best practice to manage them as hazardous chemical
waste due to the potential for some ceramides to be skin and eye irritants.[1][2]

Key Chemical and Safety Data

Proper identification and understanding of the substance are the first steps in safe disposal.
The following table summarizes crucial data for C10 Ceramide (N-decanoyl-D-erythro-
sphingosine).
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Parameter Information Source
Chemical Name N-d.ecano.yI-D-erythro- 3]
sphingosine
Synonyms C10 Ceramide (d18:1/10:0) [3]
CAS Number 111122-57-7 [3]
Molecular Formula C2sH55NO3 [3]
Appearance Solid powder [3]
Storage Class 11 - Combustible Solids [3]

Prudent to handle as
Hazard Profile hazardous; related ceramides [11[2]

can be skin/eye irritants.

Dispose of as hazardous
] ) chemical waste via an
Primary Disposal Route ) [1][2]
approved waste disposal plant

or licensed contractor.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the mandatory steps for the safe disposal of C10 Ceramide from a
laboratory setting. Adherence to your institution's specific Environmental Health and Safety
(EHS) guidelines is also required.

1. Personal Protective Equipment (PPE) & Preparation:

» Before handling any waste, ensure you are wearing appropriate PPE, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.[1]

» Designate a specific area for waste accumulation, ideally within a chemical fume hood if
dealing with powders or volatile solvents.

2. Waste Segregation:
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Properly segregate waste streams to prevent chemical reactions and ensure compliant
disposal. Do not mix ceramide waste with other incompatible waste types.[1]

Solid Waste:

o Collect unused C10 Ceramide powder, contaminated pipette tips, gloves, weigh boats,
and other contaminated disposables in a dedicated, robust, and sealable container.[1]

o This container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "C10 Ceramide (N-decanoyl-D-erythro-sphingosine)".[1]

Liquid Waste:

o Collect solutions containing C10 Ceramide in a separate, leak-proof, and clearly labeled
hazardous waste container.[1] The container must be chemically compatible with the
solvent used.

o Label the container as "Hazardous Waste" and list all chemical constituents, including
solvents and their approximate percentages.

o Crucially, do NOT dispose of C10 Ceramide solutions down the drain.[1] This is a violation
of standard regulations and can harm aquatic ecosystems.[4]

. Waste Storage:

Store sealed hazardous waste containers in a designated and secure Satellite Accumulation
Area (SAA).[1][5]

This area should be away from general lab traffic to minimize the risk of spills or accidents.
Ensure containers are closed tightly to prevent the release of vapors.
. Arranging for Final Disposal:

Once a waste container is full, or in accordance with your institution's policies, arrange for
pickup.
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» Contact your institution’s Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to schedule a collection.[1][6]

o Complete all necessary waste disposal request forms and maintain accurate records of the
waste generated, including the chemical name, quantity, and date of disposal.[1]

Disposal Process Visualization

The following diagram illustrates the logical workflow for the proper disposal of C10 Ceramide

waste products in a laboratory environment.
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Caption: C10 Ceramide Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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